Cas no 2172246-58-9 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxy-2-methylpropanoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxy-2-methylpropanoic acid
• CAS No: 2172246-58-9
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6319279
• PubChem ID: 165821067
• Update Time: 2025-05-21

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxy-2-methylpropanoic acid
• 2172246-58-9
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}-3-hydroxy-2-methylpropanoic acid
• EN300-1539244

• Inchi： 1S/C23H24N2O6/c1-22(13-26,20(28)29)24-19(27)23(10-11-23)25-21(30)31-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18,26H,10-13H2,1H3,(H,24,27)(H,25,30)(H,28,29)
• InChI Key： JKBHSWSRPVKWOJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)CO

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxy-2-methylpropanoic acid

Recent Advances in the Study of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxy-2-methylpropanoic acid (CAS: 2172246-58-9)

The compound 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxy-2-methylpropanoic acid (CAS: 2172246-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethyloxycarbonyl (Fmoc) protecting groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research focuses on the compound's role in peptide coupling reactions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal. The incorporation of the cyclopropyl ring in the structure enhances the rigidity of the peptide backbone, potentially improving the bioavailability and metabolic stability of resulting peptides. Recent publications have highlighted its utility in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in treating diseases such as cancer and infectious diseases.

In addition to its synthetic applications, 2172246-58-9 has been investigated for its biological activity. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that analogs of this molecule could selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with minimal effects on COX-1. This selectivity is crucial for developing anti-inflammatory drugs with reduced gastrointestinal side effects.

Another promising avenue of research involves the use of 2172246-58-9 in the development of prodrugs. The hydroxyl and carboxyl functional groups in its structure make it an ideal candidate for conjugation with active pharmaceutical ingredients (APIs) to improve their solubility and pharmacokinetic properties. Recent work by a team at MIT has shown that prodrugs derived from this compound exhibit enhanced tumor-targeting capabilities, leveraging the enhanced permeability and retention (EPR) effect for more effective cancer therapy.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2172246-58-9. Researchers are actively exploring greener synthetic routes, such as catalytic methods and flow chemistry, to address these issues. A 2024 review in Organic Process Research & Development summarized recent progress in this area, highlighting the potential of biocatalysis for the efficient and sustainable production of this compound.

In conclusion, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxy-2-methylpropanoic acid (CAS: 2172246-58-9) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from peptide synthesis to drug discovery, with ongoing studies uncovering new therapeutic potentials. As research continues, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.